Osthenol

• IUPAC Name: 7-hydroxy-8-(3-methylbut-2-enyl)chromen-2-one
• InChI: InChI=1S/C14H14O3/c1-9(2)3-6-11-12(15)7-4-10-5-8-13(16)17-14(10)11/h3-5,7-8,15H,6H2,1-2H3
• InChI Key: RAKJVIPCCGXHHS-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=C(C=CC2=C1OC(=O)C=C2)O)C
• Molecular Formula: C14H14O3
• DSSTOX Substance ID: DTXSID80197508
• Molecular Weight: 230.26 g/mol
• Physical Description: Solid
• CAS RN: 484-14-0
• Melting Point: 124 - 125 °C

Description

Osthenol is a prenylated coumarin, a C8-prenylated derivative of umbelliferone. It is isolated from the root of Angelica koreana and Angelica dahurica. Osthenol has been reported to have various pharmacological effects, including antitumor-promoting activity, and antifungal and antibacterial activities.

Synthesis Analysis

Osthenol can be obtained via extraction and separation from plants or total synthesis. There are two synthetic strategies for osthenol: One is to initially synthesize a coumarin skeleton and subsequently introduce 8-isopentenyl. The other strategy involves the simultaneous ring closing of coumarin with the introduction of isopentenyl in the same reaction.

Molecular Structure Analysis

Osthenol has a molecular formula of C14H14O3. The Osthenol molecule contains a total of 32 bond(s). There are 18 non-H bond(s), 9 multiple bond(s), 2 rotatable bond(s), 3 double bond(s), 6 aromatic bond(s), 2 six-membered ring(s), 1 ten-membered ring(s), 1 ester(s) (aliphatic), and 1 aromatic hydroxyl(s).

Chemical Reactions Analysis

Osthenol is metabolized to two Phase II conjugates, a sulfonyl and glucuronyl-osthenol, in the blood. This metabolism is facilitated by cytochromes P450 (CYP) and uridine diphosphate-glucuronosyltransferases (UGTs).

Scientific Research Applications

Metabolism in Human Liver Microsomes

Osthenol, a prenylated coumarin from Angelica koreana and Angelica dahurica, undergoes metabolism in human liver microsomes. It is metabolized to mono-hydroxyl metabolites by CYP2D6, 1A2, and 3A4, and undergoes glucuronidation as the dominant pathway in human liver microsomes (Cho et al., 2018).

Pharmacokinetics and Metabolism In Vivo

In vivo, osthenol has low bioavailability due to rapid metabolism to two conjugates by the first-pass effect. Its pharmacokinetic parameters were studied in mice, revealing its extensive metabolism (Cho et al., 2019).

Chemical Transformations

Osthenol reacts with m-chloroperbenzoic acid to produce dihydrofuranocoumarin and dihydropyranocoumarin under different conditions, indicating its chemical versatility in reactions (Murray et al., 1971).

Monoamine Oxidase A Inhibition

Osthenol potently and selectively inhibits human monoamine oxidase-A (hMAO-A), indicating its potential as a lead compound for the design of novel reversible MAO-A inhibitors. Its high selectivity and competitive inhibition suggest therapeutic applications (Baek et al., 2019).

Inhibitory Effect on 5alpha-Reductase Type I

Osthenol exhibits potent inhibitory activity on 5alpha-reductase type I in LNCaP cells. It's significantly more potent than the control drug, finasteride, suggesting potential for treating endocrine disorders associated with overproduction of DHT by 5 alpha-reductase type I (Seo et al., 2002).

Antitumor-Promoting Activity

Osthenol has been identified as an inhibitor of Epstein-Barr virus early antigen (EBV-EA) activation and exhibits significant antitumor-promoting activity in mouse skin tumor promotion tests (Ito et al., 2005).

Antifungal Activity

Osthenol demonstrates effective antifungal activity against fungal strains like Candida albicans and Aspergillus fumigatus, with its potency linked to the presence of an alkyl group at the C-8 position (Montagner et al., 2008).

Safety And Hazards

Osthenol is considered toxic and contains a pharmaceutically active ingredient. Handling should only be performed by personnel trained and familiar with handling of potent active pharmaceutical ingredients. It is a moderate to severe irritant to the skin and eyes.

Q & A

Q1: How does osthenol exert its antitumor effects?

A: Osthenol has been shown to inhibit the proliferation of various cancer cell lines, including colon cancer cells [, ]. The compound induces apoptosis, a programmed cell death mechanism, and arrests the cell cycle in the G1 phase, preventing further cell division []. These effects are mediated, at least in part, through the suppression of the PI3K/AKT signaling pathway, a key regulator of cell growth and survival [].

Q2: Can osthenol's structure be modified to enhance its anti-hepatitis activity?

A: Studies indicate that replacing the 7-methoxy group of osthenol with a 7-hydroxy group to form osthenol significantly reduces its inhibitory effect on Con A-induced hepatitis []. This suggests that the 7-methoxy group is crucial for this specific activity.

Q3: What is the molecular formula and weight of osthenol?

A3: Osthenol has a molecular formula of C14H14O3 and a molecular weight of 230.26 g/mol.

Q4: How is osthenol synthesized?

A: Osthenol can be synthesized through several demethylation routes. One effective method achieves a yield of approximately 68% [].

Q5: What spectroscopic techniques are used to characterize osthenol?

A: Researchers commonly utilize various spectroscopic methods, including UV, IR, 1H NMR, 13C NMR, and mass spectrometry, to elucidate the structure and confirm the identity of osthenol [, , ].

Q6: How is osthenol metabolized in the body?

A: Osthenol undergoes extensive metabolism, primarily in the liver [, ]. Key metabolic pathways include hydroxylation by cytochrome P450 enzymes (CYPs), particularly CYP2D6, CYP1A2, and CYP3A4, resulting in the formation of mono-hydroxyl metabolites []. Subsequently, osthenol and its hydroxylated metabolites undergo glucuronidation by uridine 5′-diphospho-glucuronosyltransferases (UGTs), mainly UGT1A9 and UGT1A3, leading to the formation of glucuronide conjugates [].

Q7: What is the bioavailability of osthenol after oral administration?

A: Osthenol exhibits low oral bioavailability, approximately 0.43% and 0.02% after oral doses of 5 mg/kg and 20 mg/kg, respectively, in mice []. This low bioavailability is attributed to significant first-pass metabolism, primarily to its sulfonyl and glucuronyl conjugates [].

Q8: Are there any known inhibitors of human cytochrome 2C8 related to osthenol?

A: Yes, osthenol itself has demonstrated selective inhibitory effects on human cytochrome 2C8 [].

Q9: What is the role of osthenol in plant biosynthesis?

A: Osthenol serves as a crucial intermediate in the biosynthesis of angular furanocoumarins, a class of plant defense compounds found in various species, including parsley (Petroselinum crispum) and parsnip (Pastinaca sativa) [, , , ].

Q10: Which enzymes are involved in osthenol biosynthesis?

A: The biosynthesis of osthenol involves prenylation of umbelliferone with dimethylallyl pyrophosphate (DMAPP), catalyzed by membrane-bound prenyltransferases [, ]. Notably, PcPT from parsley exhibits a strong preference for C6 prenylation, yielding primarily the linear furanocoumarin precursor demethylsuberosin, while also producing osthenol to a lesser extent []. In contrast, PsPT2 from parsnip demonstrates higher efficiency in catalyzing osthenol synthesis [].

Q11: Does osthenol exhibit antibacterial activity?

A: Yes, osthenol has shown antibacterial activity against both Gram-positive and Gram-negative bacteria [, ]. Its efficacy is attributed to the presence of a prenyl chain at position 8 and a hydroxyl group at position 7 of the benzenic ring [].

Q12: How does osthenol's antifungal activity compare to other coumarins?

A: Osthenol demonstrates potent antifungal activity against Candida albicans, Aspergillus fumigatus, and Fusarium solani []. It generally exhibits higher antifungal activity compared to other tested coumarins, likely due to the presence of an alkyl group at the C-8 position [].

Q13: Does osthenol impact 5α-reductase activity?

A: Research indicates that osthenol isolated from Angelica koreana roots potently inhibits 5α-reductase type I in LNCaP cells, exhibiting an IC50 value of 0.1 µg/mL []. This inhibitory activity is significantly higher than that of finasteride, a known 5α-reductase inhibitor [].

Q14: Does osthenol affect monoamine oxidase activity?

A: Osthenol has been identified as a potent and selective inhibitor of monoamine oxidase A (MAO-A) [].

Q15: Which plants are considered good sources of osthenol?

A: Osthenol is found in various plant species, primarily within the Apiaceae and Rutaceae families. Notable sources include: * Angelica species: Angelica koreana [, , ], Angelica dahurica [, , , ], Angelica archangelica [], and Angelica pubescens []. * Cnidium monnieri: A rich source of osthenol and other coumarins [, , ]. * Other sources: Glehnia littoralis [], Limonia acidissima [, ], Petroselinum crispum [], Pastinaca sativa [], Zanthoxylum monophyllum [], Poncirus trifoliata [], and Phlojodicarpus villosus [].

Q16: What are the traditional uses of osthenol-containing plants?

A: Plants containing osthenol have a long history of use in traditional medicine, particularly in Asia, for various purposes, including: * Cnidium monnieri: Traditionally used in Chinese medicine for its warming, invigorating, and anti-inflammatory properties []. * Angelica species: Various species are employed in traditional medicine for their anti-inflammatory, analgesic, and antispasmodic properties []. * Feronia limonia: The fruit pericarp is used in India for its stomachic, diuretic, and tonic properties [].